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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the polymeric structure of
aluminum chlorohydrate (ACH), a key active ingredient in many pharmaceutical and
consumer products. Understanding the complex speciation of aluminum within ACH is critical
for optimizing product efficacy, stability, and safety. This document details the primary polymeric
forms of aluminum in ACH, the analytical techniques used for their characterization, and the
pathways of their formation.

The Polymeric Nature of Aluminum Chlorohydrate

Aluminum chlorohydrate is not a simple monomeric salt but rather a complex mixture of
water-soluble, polymeric aluminum species.[1] Its general formula is often represented as
AInCI(3n-m)(OH)m.[1][2] The degree of polymerization and the specific structures of these
polymers are influenced by factors such as the Al:Cl ratio, pH, concentration, and the
manufacturing process.[2]
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The most significant and well-characterized polymeric species within ACH is the e-Keggin-like
polycation, [AIO4AI12(OH)24(H20)12]7+, commonly referred to as Al13.[3][4][5] This ion
consists of a central, tetrahedrally coordinated aluminum atom surrounded by twelve
octahedrally coordinated aluminum atoms.[3] The presence and concentration of the Al13
species are often correlated with the efficacy of ACH in applications such as antiperspirants.

In addition to the AI13 cation, larger polymeric species, such as the AI30 polycation
([AI208AI28(0OH)56(H20)26]18+), can also be present, particularly in commercial
polyaluminum chloride (PAC) products.[6][7] The distribution of these various polymeric species
is a critical quality attribute of ACH.

Quantitative Analysis of Polymeric Species

The relative abundance of different aluminum polymeric species in a given ACH sample is a
key determinant of its chemical properties and performance. Various analytical techniques are
employed to quantify this distribution. The following tables summarize representative
guantitative data obtained from the characterization of ACH and related polyaluminum
compounds.

Table 1: Distribution of Aluminum Species in Polyaluminum Chloride (PAC) Solutions by 27Al
NMR Spectroscopy[4]

Isotropic Quadrupola
Chemical r Coupling Relative
% Al . . . % Total Al
Shift (diso) Constant Intensity of .
Sample (Tetrahedral as Al13-like
of (Cq) of Tetrahedral )
) Species
Tetrahedral  Tetrahedral Al
Al (ppm) Al (MHz)
PAC-1 10.2 62.5 0.8 0.12 81.6
PAC-2 9.8 62.5 0.8 0.11 78.4
PAC-3 8.5 62.6 0.9 0.10 68.0

Note: The percentage of total Al as Al13-like species is estimated based on the stoichiometry of
the Keggin ion.
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Table 2: Speciation of Aluminum in Hydrolyzed Al(ll) Solutions by a Modified Ferron Assay|[8]

% Alb (Medium

Sample Condition . % Alc (Large
. % Ala (Monomeric) Polymers, e.g., .
(OHIAI ratio) Polymers/Colloidal)
Al13)
0.8 65 30 5
1.6 20 70 10
24 5 85 10

Table 3: Relative Abundance of Polymeric Species in Aluminum Chlorohydrate by Size
Exclusion Chromatography (SEC)[9]

Representative Relative

SEC Peak General Description
Abundance (%)

High molecular weight
Peak 1 (Band I) 5-15
polymers

Intermediate molecular weight
Peak 2 (Band Il) 10-25
polymers

Smaller polycations (including
Peak 3 (Band Ill) AlL3) 40-70

Monomeric and small
Peak 4 (Band IV) ) ] . 10-20
oligomeric species

Note: The relative abundances are indicative and can vary significantly between different ACH

products.

Experimental Protocols
Synthesis of Aluminum Chlorohydrate

A common industrial method for producing ACH involves the reaction of aluminum metal with

hydrochloric acid.[2]
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Objective: To synthesize a solution of aluminum chlorohydrate.

Materials:

Aluminum ingots or powder

Hydrochloric acid (HCI)

Deionized water

Reaction vessel with stirring and heating capabilities

Procedure:

o Charge the reaction vessel with a calculated amount of deionized water and hydrochloric
acid.

e Gradually add aluminum metal to the acidic solution while stirring. The reaction is exothermic
and produces hydrogen gas, so appropriate safety precautions must be taken.

o Heat the reaction mixture to a controlled temperature (e.g., 80-100 °C) to facilitate the
reaction.[2]

o Continue the reaction until the desired Al:Cl ratio and specific gravity are achieved.

e The resulting solution is then filtered to remove any unreacted aluminum and other insoluble
impurities.

The final product is a clear to slightly hazy aqueous solution of aluminum chlorohydrate.

Characterization by 27Al Nuclear Magnetic Resonance
(NMR) Spectroscopy

27AlI NMR is a powerful technique for identifying and quantifying the different aluminum species
in ACH based on their distinct coordination environments.[10] The tetrahedrally coordinated
aluminum at the center of the Al13 Keggin ion gives a characteristic chemical shift that allows
for its identification.[11]
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Objective: To determine the speciation of aluminum in an ACH sample.

Instrumentation:

o High-field NMR spectrometer (e.g., 11.7 T) equipped with a broadband probe.[12]

Sample Preparation:

Accurately weigh the ACH sample.

Dissolve the sample in D20 to a known concentration.

Transfer the solution to an NMR tube.

A suitable reference standard, such as an aqueous solution of AI(NO3)3, is used to define
the 0 ppm chemical shift.[10]

27AlI NMR Parameters (Typical):

e Spectrometer Frequency: 130.3 MHz for 27Al at 11.7 T.[12]

o Pulse Width: A short pulse width (e.g., T1/12) is often used for quantitative measurements of
quadrupolar nuclei.[12]

o Relaxation Delay: A sufficient delay between scans (e.g., 5 seconds) should be used to
ensure full relaxation of the aluminum nuclei.[12]

e Number of Scans: A large number of scans (e.g., 1600 or more) may be necessary to
achieve an adequate signal-to-noise ratio.[12]

o Referencing: The spectrum is referenced to the signal of the hexaquaaluminum(lll) ion,
[AI(H20)6]3+, at O ppm.

Data Analysis:

e The resulting spectrum is processed (Fourier transform, phasing, and baseline correction).

o The different aluminum species are identified by their characteristic chemical shifts:
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o Octahedral Al (AlO6): ~0-10 ppm[13]
o Tetrahedral Al (AlO4) in Al13: ~62.5 - 63 ppm[7][11]

o Tetrahedral Al (AlO4) in AI30: ~70 ppm[11]

e The relative abundance of each species can be determined by integrating the corresponding
peaks in the spectrum.

Characterization by Size Exclusion Chromatography
(SEC)

SEC separates the polymeric aluminum species in ACH based on their hydrodynamic volume.
Larger polymers elute from the column earlier than smaller ones.

Objective: To determine the molecular size distribution of aluminum polymers in an ACH
sample.

Instrumentation:
o High-performance liquid chromatography (HPLC) system.

e Size exclusion chromatography column suitable for aqueous mobile phases (e.g., silica-
based with a hydrophilic coating or polymer-based).[14]

» Refractive index (RI) detector.[6]
SEC Parameters (Typical):

» Mobile Phase: A dilute aqueous solution of an acid, such as 0.01 M nitric acid, is often used
to prevent interactions between the aluminum species and the column packing material.

o Flow Rate: A constant flow rate (e.g., 1.0 mL/min) is maintained.[15]

o Column Temperature: The separation is typically performed at a controlled ambient
temperature (e.g., 25-30 °C).[15]
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o Sample Preparation: The ACH sample is diluted to a suitable concentration with the mobile
phase and filtered through a 0.22 um filter before injection.[16]

e Injection Volume: A small volume (e.g., 20 pL) is injected onto the column.[15]
Data Analysis:

e The chromatogram shows a series of peaks corresponding to different sized aluminum
polymer fractions.

e The peaks are typically grouped into four or five main bands, with Band | (or Peak 1)
representing the largest polymers and subsequent bands representing progressively smaller
species.

e The relative area of each peak is used to determine the percentage of each polymer fraction
in the sample.

Formation Pathways of Aluminum Polymers

The formation of polymeric aluminum species in aqueous solution is a complex process
involving hydrolysis and polymerization reactions. Two primary models have been proposed to
describe these pathways: the "Core-links" model and the "Cage-like" model.

The "Core-links" Model

This model describes a stepwise polymerization process where monomeric aluminum ions
gradually form larger, linear or sheet-like polymers. This pathway is generally favored under
conditions of slow base addition and lower pH.

Precipitation
[AI(H:0)e]* Hydrolysis [Al2(OH)a(H20)e]** Polymerization Small Polymers Aggregation edium Polymers Further Aggregation arge Polymers at higher pH AIOH)s
Monomer Dimer (e.g., Alz - Als) €.9., Als - Alo) .9., Al - Alzx) Precipitate

Click to download full resolution via product page

Caption: The "Core-links" model for aluminum polymerization.

The "Cage-like" Model
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This model explains the formation of the stable, cage-like Al13 Keggin ion. This pathway is
favored by conditions such as higher temperatures, aging, and specific OH/AI ratios. It involves
the self-assembly of smaller aluminum species into the characteristic Keggin structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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